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Introduction
Psiguadial D is a sesquiterpene-based meroterpenoid isolated from the leaves of the guava

plant, Psidium guajava.[1] This complex natural product has garnered interest within the

scientific community due to its significant cytotoxic activities against human cancer cell lines.

This document provides a comprehensive overview of the spectroscopic data and

characterization of Psiguadial D, intended to serve as a technical guide for researchers in

natural product chemistry, medicinal chemistry, and drug development.

Physicochemical and Spectroscopic
Characterization
The structure of Psiguadial D was elucidated through extensive spectroscopic analysis.[1] It

was isolated as a colorless oil. The molecular formula was determined to be C₃₀H₃₄O₅ by high-

resolution electrospray ionization mass spectrometry (HRESIMS).

Spectroscopic Data Summary
The following tables summarize the key spectroscopic data for Psiguadial D.

Table 1: ¹H NMR Spectroscopic Data (500 MHz, CDCl₃)
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Position δH (ppm) Multiplicity J (Hz)

1' 4.22 t 6.9

2' 7.13 d 7.6

3' 7.27 t 7.5

4' 7.20 t 7.2

5' 7.27 t 7.5

6' 7.13 d 7.6

1 5.31 m

9 1.25 m

14 1.68 s

15 0.95 s

2-CHO 10.10 s

6-CHO 10.16 s

3-OH 13.22 s

5-OH 13.57 s

Table 2: ¹³C NMR Spectroscopic Data (125 MHz, CDCl₃)
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Position δC (ppm) Position δC (ppm)

1' 34.7 8 40.5

2' 126.9 (x2) 9 26.4

3' 128.4 (x2) 10 130.7

4' 126.2 11 25.8

5' 128.4 (x2) 12 17.6

6' 126.9 (x2) 13 15.9

1 127.5 14 23.5

2 48.2 15 28.7

3 21.7 1-C 104.4

4 78.2 2-C 168.8

5 50.1 3-C 102.7

6 39.8 4-C 169.7

7 33.4 5-C 103.9

6-C 164.3

2-CHO 192.2

6-CHO 191.6

Table 3: Mass Spectrometry and Optical Rotation Data

Technique Result

HRESIMS
m/z 474.2406 [M]⁺ (calcd. for C₃₀H₃₄O₅,

474.2406)

[α]D²⁵ +25.0 (c 0.1, CHCl₃)

Table 4: UV and IR Spectroscopic Data
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Technique Wavelength/Wavenumber

UV (MeOH) λₘₐₓ (log ε) 205 nm (4.62), 285 nm (4.08)

IR (KBr) νₘₐₓ 3441, 2925, 1633, 1442 cm⁻¹

Experimental Protocols
Isolation and Purification of Psiguadial D
The following protocol outlines the isolation and purification of Psiguadial D from the leaves of

Psidium guajava.

Caption: Isolation workflow for Psiguadial D.

Extraction: Air-dried and powdered leaves of P. guajava (10 kg) were refluxed with 95%

ethanol three times. The solvent was evaporated under reduced pressure to yield a crude

extract.

Partitioning: The crude extract was suspended in water and partitioned successively with

petroleum ether and ethyl acetate.

Column Chromatography: The petroleum ether fraction was subjected to column

chromatography over silica gel, eluting with a petroleum ether-ethyl acetate gradient to yield

several fractions.

Further Purification: These fractions were further purified by repeated column

chromatography on silica gel and Sephadex LH-20, followed by semipreparative high-

performance liquid chromatography (HPLC) to afford pure Psiguadial D.

Biological Activity
Psiguadial D, along with its analogue Psiguadial C, has demonstrated significant cytotoxic

activity against human hepatoma (HepG2) and multidrug-resistant hepatoma (HepG2/ADM)

cells.[1] This suggests potential for further investigation as an anticancer agent.

Signaling Pathways
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Currently, there is no specific information available in the scientific literature detailing the

signaling pathways through which Psiguadial D exerts its cytotoxic effects. Further research is

required to elucidate its mechanism of action. One study on a crude aqueous extract of

Psidium guajava leaves (which would contain a mixture of compounds including various

psiguadials) showed induction of apoptosis in LNCaP prostate cancer cells through the

modulation of Bcl-2/Bax ratio, and inactivation of Akt, as well as activation of p38 and Erk1/2

pathways.[2] However, these findings cannot be directly attributed to Psiguadial D alone.

Caption: Cytotoxic effect of Psiguadial D.

Conclusion
This technical guide provides a consolidated resource on the spectroscopic and

characterization data of Psiguadial D. The detailed data presented herein is intended to

facilitate further research into the synthesis, biological activity, and therapeutic potential of this

promising natural product. The elucidation of its specific molecular targets and signaling

pathways remains a key area for future investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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